Cas no 2172070-44-7 (6-(1-methoxy-1-oxopropan-2-yl)pyridine-3-carboxylic acid)

• Product Name: 6-(1-methoxy-1-oxopropan-2-yl)pyridine-3-carboxylic acid
• CAS No: 2172070-44-7
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6341084
• PubChem ID: 165588280
• Update Time: 2025-06-14

6-(1-methoxy-1-oxopropan-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(1-methoxy-1-oxopropan-2-yl)pyridine-3-carboxylic acid
• 2172070-44-7
• EN300-1617602

• Inchi： 1S/C10H11NO4/c1-6(10(14)15-2)8-4-3-7(5-11-8)9(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： PDLAWJRSTBJUOL-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC(C(=O)O)=CN=1)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.5Ų

Additional information on 6-(1-methoxy-1-oxopropan-2-yl)pyridine-3-carboxylic acid

Research Briefing on 6-(1-methoxy-1-oxopropan-2-yl)pyridine-3-carboxylic acid (CAS: 2172070-44-7)

In recent years, the compound 6-(1-methoxy-1-oxopropan-2-yl)pyridine-3-carboxylic acid (CAS: 2172070-44-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine-carboxylic acid core and methoxy-oxopropan-2-yl substituent, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. This briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

The primary focus of recent studies has been on the synthesis and optimization of 6-(1-methoxy-1-oxopropan-2-yl)pyridine-3-carboxylic acid as a key intermediate in the development of novel pharmaceuticals. Researchers have explored its role in modulating enzymatic activity, particularly in pathways relevant to inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of phosphodiesterase-4 (PDE4), a target implicated in chronic obstructive pulmonary disease (COPD) and other inflammatory conditions.

Another significant area of investigation involves the compound's application in prodrug design. Due to its carboxylic acid functionality and ester-protected moiety, 6-(1-methoxy-1-oxopropan-2-yl)pyridine-3-carboxylic acid serves as a versatile scaffold for improving drug solubility and bioavailability. Recent preclinical studies have highlighted its utility in enhancing the pharmacokinetic profiles of antiviral and anticancer agents, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters article.

From a synthetic chemistry perspective, advancements in the scalable production of 6-(1-methoxy-1-oxopropan-2-yl)pyridine-3-carboxylic acid have been achieved through innovative catalytic methods. A 2023 Nature Communications paper detailed a novel palladium-catalyzed coupling approach that significantly improves yield and purity, addressing previous challenges in large-scale synthesis. These developments are critical for facilitating its broader adoption in drug discovery pipelines.

In conclusion, 6-(1-methoxy-1-oxopropan-2-yl)pyridine-3-carboxylic acid (CAS: 2172070-44-7) represents a multifaceted compound with substantial potential in pharmaceutical research. Its applications span from enzyme inhibition to prodrug development, supported by robust synthetic methodologies. Continued research into its mechanistic pathways and therapeutic applications is expected to yield further breakthroughs, solidifying its role in the next generation of bioactive molecules.